1-(1-ethyl-1H-pyrazol-4-yl)ethanamine
Overview
Description
1-(1-ethyl-1H-pyrazol-4-yl)ethanamine, also known as 1-ethyl-4-phenylpyrrole, is an organic compound that has a wide range of applications in research and laboratory experiments. It is an amine that is derived from the condensation of ethyl pyrazole and ethanamine. This compound is a colorless, water-soluble solid that has a melting point of 81-83°C and a boiling point of 213°C. It is also known to have a low toxicity and is stable under most conditions.
Scientific Research Applications
Medicinal Chemistry
Pyrazole-based compounds, such as “1-(1-ethyl-1H-pyrazol-4-yl)ethanamine”, have a wide range of applications in medicinal chemistry . They are often used as scaffolds in the synthesis of bioactive chemicals .
Drug Discovery
These compounds are also extensively used in drug discovery . Their unique structure and properties make them suitable for the development of new drugs with potential therapeutic effects .
Agrochemistry
In the field of agrochemistry, pyrazole derivatives are used for the development of new agrochemicals . These compounds can help in controlling pests and improving crop yield .
Coordination Chemistry
Pyrazole-based compounds are used in coordination chemistry . They can act as ligands and form complexes with various metals, leading to materials with interesting properties .
Organometallic Chemistry
In organometallic chemistry, these compounds are used for the synthesis of organometallic complexes . These complexes have applications in various areas, including catalysis .
Antileishmanial and Antimalarial Activities
Some pyrazole derivatives have shown potent antileishmanial and antimalarial activities . For instance, compound 13 displayed superior antipromastigote activity . Furthermore, the target compounds 14 and 15 elicited better inhibition effects against Plasmodium berghei .
Molecular Docking Studies
Pyrazole derivatives are also used in molecular docking studies . These studies can help in understanding the interaction between these compounds and their target proteins, providing valuable insights for drug design .
Synthesis of Bioactive Chemicals
Pyrazoles are frequently used as scaffolds in the synthesis of bioactive chemicals . They can be synthesized using various strategies, such as multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with carbonyl system .
properties
IUPAC Name |
1-(1-ethylpyrazol-4-yl)ethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13N3/c1-3-10-5-7(4-9-10)6(2)8/h4-6H,3,8H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FVEXVBVWVVFGAT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=C(C=N1)C(C)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
139.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(1-ethyl-1H-pyrazol-4-yl)ethanamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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